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Compound of Interest

Compound Name:
2-(Tert-

butoxycarbamoyl)ethylamine

Cat. No.: B8446651 Get Quote

2-(Tert-butoxycarbamoyl)ethylamine, more commonly known in laboratory settings as N-

Boc-ethylenediamine or tert-butyl N-(2-aminoethyl)carbamate, is a cornerstone of modern

organic synthesis.[1][2] As a bifunctional molecule, it features a primary amine at one terminus

and a carbamate-protected amine at the other. This structural arrangement makes it an

invaluable C2 building block, enabling the sequential and controlled functionalization of its two

distinct nitrogen nucleophiles.[3] The tert-butoxycarbonyl (Boc) group provides robust

protection under a wide array of reaction conditions, yet it can be readily removed under mild

acidic protocols, a feature that synthetic chemists exploit for the construction of complex

molecular architectures.[3] Its utility spans from pharmaceutical research, where it serves as a

key intermediate in the synthesis of bioactive compounds like kinase inhibitors, to

bioconjugation and materials science.[1][2][4]

Physicochemical and Structural Properties
At room temperature, N-Boc-ethylenediamine typically presents as a clear, colorless to pale

yellow liquid or a low-melting solid, often with a faint amine-like odor.[1][4] The presence of both

a polar primary amine and a carbamate group, which can participate in hydrogen bonding,

contributes to its slight miscibility with water and good solubility in polar organic solvents like

methanol, chloroform, dichloromethane, and ethanol.[1][4][5]

Core Structural Data
Caption: Chemical structure of 2-(Tert-butoxycarbamoyl)ethylamine.
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Summary of Physicochemical Data
Property Value References

CAS Number 57260-73-8 [2][6]

Molecular Formula C₇H₁₆N₂O₂ [2][7]

Molecular Weight 160.21 g/mol [2][7]

Appearance

Clear colorless to very light

yellow oily liquid or low-melting

solid

[1][2][4]

Boiling Point 72-80 °C at 0.1 mmHg [2][4]

Density ~1.012 g/mL at 20 °C [4][6]

Refractive Index (n²⁰/D) ~1.458 [2][4]

Solubility

Miscible with methanol and

chloroform; slightly miscible

with water

[4][6][8]

Stability

Relatively stable at room

temperature but is air sensitive

and should be protected from

moisture. Decomposes under

high heat or in the presence of

strong acids or bases.

[5][8]

Reactivity and Synthetic Utility
The synthetic value of N-Boc-ethylenediamine is rooted in the differential reactivity of its two

nitrogen atoms. The Boc group effectively "masks" one amine, rendering it non-nucleophilic

under most conditions, thereby allowing for selective reactions to occur at the free primary

amine.

Reactions of the Primary Amine
The terminal NH₂ group exhibits typical primary amine nucleophilicity and can participate in a

wide range of chemical transformations, including:
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Alkylation: Reaction with alkyl halides to form secondary amines. For instance, reacting with

methyl bromide can yield N-tert-butoxycarbonyl-N'-methyl-1,2-ethylenediamine.[5]

Acylation: Reaction with acyl chlorides or anhydrides to form amides.

Amidation: Coupling with carboxylic acids, often mediated by coupling agents, to form amide

bonds.

Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing

agent to form secondary or tertiary amines.

Deprotection of the Boc Group
The Boc group is prized for its stability in basic and nucleophilic environments but is easily

cleaved under acidic conditions. This allows for the unmasking of the second amine group at a

desired point in a synthetic sequence. The deprotection mechanism typically involves

protonation of the carbamate carbonyl, followed by the loss of a stable tert-butyl cation, which

then decomposes to isobutylene and a proton. This process liberates the free amine and

releases carbon dioxide.

N-Boc-Ethylenediamine Selective Functionalization Deprotection

H₂N-(CH₂)₂-NHBoc R-X-HN-(CH₂)₂-NHBoc

Reaction at Primary Amine
(e.g., Alkylation, Acylation)

R-X-HN-(CH₂)₂-NH₂

Acidic Conditions
(e.g., TFA, HCl)

Click to download full resolution via product page

Caption: General reaction pathway illustrating the utility of N-Boc-ethylenediamine.

Protocol for Selective Mono-Boc Protection of
Ethylenediamine
The primary challenge in synthesizing N-Boc-ethylenediamine is controlling the stoichiometry to

prevent the formation of the di-substituted byproduct, N,N'-di-Boc-ethylenediamine.[3] The

following protocol, adapted from established methodologies, relies on the slow addition of the
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Boc-anhydride to an excess of the diamine at a controlled temperature to favor mono-

protection.[3][5]

Materials and Equipment
Ethylenediamine (corrosive, respiratory irritant)

Di-tert-butyl dicarbonate (Boc₂O, lachrymator)

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Rotary evaporator and equipment for column chromatography or vacuum distillation

Experimental Procedure
Setup: In a well-ventilated fume hood, dissolve ethylenediamine (e.g., 150 mM) in

dichloromethane (100 mL) in a round-bottom flask equipped with a magnetic stir bar. Cool

the solution to 0°C using an ice bath with vigorous stirring.[3]

Reagent Addition: Dissolve di-tert-butyl dicarbonate (e.g., 25.0 mM) in dichloromethane (100

mL) and add it to a dropping funnel. Add the Boc₂O solution dropwise to the cooled, stirring

ethylenediamine solution over a period of 2-3 hours. Causality: Slow addition and low

temperature are crucial to control the exothermic reaction and minimize the local

concentration of Boc₂O, which enhances selectivity for the mono-protected product.[3]

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature for an additional 12-16 hours.[5]

Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the

limiting reagent (Boc₂O).[3]

Work-up: Upon completion, the reaction mixture is typically washed with water and brine to

remove excess ethylenediamine and other water-soluble byproducts.[3]
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Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator. The resulting

crude product can be purified by either vacuum distillation or column chromatography on

silica gel to yield the pure N-Boc-ethylenediamine.[3]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8446651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

